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Compound of Interest

Compound Name: Acid Yellow 199

Cat. No.: B3151290

An In-depth Technical Guide to Acid Yellow 199

For Researchers, Scientists, and Drug Development Professionals

Abstract

Acid Yellow 199, a monoazo dye, is primarily utilized in the textile industry for coloring
materials such as nylon and wool. This guide provides a comprehensive overview of its
chemical structure and known properties based on available technical data. While the
compound's principal applications are industrial, this document aims to consolidate the existing
scientific information for a technical audience. However, it is important to note a significant lack
of published data regarding detailed experimental protocols, extensive physicochemical
properties, and any involvement in biological signaling pathways or drug development.

Chemical Structure and Identity

Acid Yellow 199 is chemically identified as the sodium salt of 4-((4-((4-hydroxy-2-
methylphenyl)azo)phenyl)amino)-3-nitrobenzenesulfonic acid.
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Figure 1. Chemical Structure of Acid Yellow 199

Table 1: Chemical Identifiers

Identifier Value

Sodium 4-({4-[(E)-(4-hydroxy-2-
IUPAC Name methylphenyl)diazenyl]phenyl}amino)-3-
nitrobenzenesulfonate[1]

CAS Number 70865-20-2[2][3][4][5]

C.l. Name Acid Yellow 199

C.I. Number 14205

Molecular Formula C19H15N4aNaOsS

Molecular Weight 450.40 g/mol

Synonyms Weak Acid Yellow A-4R, Acid Yellow A4R
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Physicochemical Properties

Detailed physicochemical data for Acid Yellow 199 is not extensively available in the scientific
literature. The following table summarizes the known properties.

Table 2: Physicochemical Properties

Property Value

Physical State Orange powder
Solubility Soluble in water
Melting Point Not available
Boiling Point Not available
pKa Not available
UV-Vis Absorption Maximum (Amax) Not available

Synthesis and Manufacturing

The synthesis of Acid Yellow 199 involves a two-step process common for azo dyes:
diazotization followed by an azo coupling reaction.

General Manufacturing Method

o Diazotization: 4-(4-Aminophenylamino)-3-nitrobenzenesulfonic acid is treated with a source
of nitrous acid (typically sodium nitrite in an acidic medium) to form a diazonium salt.

e Azo Coupling: The resulting diazonium salt is then reacted with m-cresol, which acts as the
coupling component, to form the final Acid Yellow 199 dye.

Experimental Protocols

Detailed, step-by-step experimental protocols for the laboratory-scale synthesis, purification,
and analysis of Acid Yellow 199 are not readily available in published scientific literature.
Industrial manufacturing methods are generally proprietary.
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Applications

The primary and well-documented application of Acid Yellow 199 is as a dye in the textile
industry. It is particularly used for the dyeing of nylon and wool fibers.

Biological Activity and Signaling Pathways

There is no information available in the current scientific literature to suggest that Acid Yellow
199 has any specific biological activity or is involved in any signaling pathways. Its application
appears to be confined to its properties as a colorant. Consequently, the creation of a signaling
pathway diagram is not applicable.

Toxicological Information

Limited toxicological data is available for Acid Yellow 199. It may cause skin and eye irritation,
and is irritating to mucous membranes and the upper respiratory tract. It is listed as potentially
causing an allergic skin reaction and being harmful to aquatic life with long-lasting effects.

Table 3: Toxicological Profile

Effect Information

o May be harmful by inhalation, ingestion, or skin
Acute Toxicity b .
absorption.

o May cause skin, eye, and respiratory tract
Irritation o
irritation.

Not listed as a carcinogen by ACGIH, IARC,

Carcinogenicity NIOSH. NTP. or OSHA

Mutagenicity Mutagenicity data has been reported.

Conclusion

Acid Yellow 199 is an industrial monoazo dye with a well-defined chemical structure. Its
primary application is in the textile industry. For an audience of researchers, scientists, and
drug development professionals, it is crucial to highlight the significant gaps in the publicly
available data. There is a notable absence of detailed experimental protocols, comprehensive
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physicochemical characterization, and any studies related to its biological activity or potential
applications in the life sciences. Therefore, its relevance to drug development and biological
research is not established.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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